Cas no 2171827-23-7 ((1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2171827-23-7
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6615361
• PubChem ID: 165745762
• Update Time: 2025-05-21

(1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• EN300-1450575
• 2171827-23-7

• Inchi： 1S/C6H9FN2O2S/c1-2-9-4-6(3-8-9)5-12(7,10)11/h3-4H,2,5H2,1H3
• InChI Key： ZORXWAPZSRNHTG-UHFFFAOYSA-N
• SMILES： S(CC1C=NN(CC)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Comprehensive Overview of (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2171827-23-7)

The compound (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS No. 2171827-23-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of medicinal chemistry and chemical biology. Its unique structure, featuring an ethyl-substituted pyrazole core and a methanesulfonyl fluoride moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in proteomics and covalent inhibitor design, as sulfonyl fluorides are known for their ability to form stable covalent bonds with target proteins.

In recent years, the demand for click chemistry reagents and covalent probes has surged, driven by advancements in drug discovery and target identification. (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride aligns with this trend, as its reactive sulfonyl fluoride group enables selective modification of proteins and other biomolecules. This property is especially relevant in the context of activity-based protein profiling (ABPP), a technique widely used to study enzyme function and identify novel drug targets. The compound's pyrazole ring further enhances its utility, as pyrazoles are known for their diverse pharmacological activities.

The synthesis and characterization of 2171827-23-7 have been explored in several studies, highlighting its stability and reactivity under physiological conditions. Its CAS number serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Given the growing interest in covalent drugs, such as kinase inhibitors and protease-targeting therapeutics, this compound is poised to play a pivotal role in future research. Its compatibility with high-throughput screening platforms further underscores its potential in precision medicine initiatives.

From a commercial perspective, (1-ethyl-1H-pyrazol-4-yl)methanesulfonyl fluoride is available through specialized suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend beyond drug development, including use in chemical biology tools and diagnostic reagents. As the scientific community continues to explore covalent modification strategies, this compound is likely to remain a focal point of innovation. Its versatility and reactivity make it a standout choice for researchers aiming to bridge the gap between small-molecule probes and complex biological systems.

In summary, 2171827-23-7 represents a cutting-edge tool for modern chemical research, with implications spanning drug design, proteomics, and molecular imaging. Its unique combination of a pyrazole scaffold and sulfonyl fluoride functionality positions it as a key player in the development of next-generation therapeutics and diagnostic agents. As the field evolves, this compound is expected to contribute significantly to breakthroughs in personalized medicine and targeted therapy.